3-(4-chlorobutyl)-1,3-oxazolidin-2-one
Cat. No. B8756569
M. Wt: 177.63 g/mol
InChI Key: MXEQVEYREQGGOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04337250
Procedure details
Following the procedure of Piper et al. [J. Het. Chem. 4, p. 298 (1967)], sodium hydride (4.8 g of 50% dispersion in oil, 0.1 mole) was washed with pentane and suspended in 20 ml of dimethylformamide. A solution of 2-oxazolidinone (8.7 g, 0.10 mole) and 1,4-dichlorobutane (66 g, 0.52 mole) in 100 ml of dimethylformamide was then added dropwise over 30 minutes, maintaining the reaction temperature at 25°-30° C. The reaction was stirred for 18 hours at ambient temperature, then evaporated to an oil, and the oil taken up in ethyl acetate, treated with activated carbon, filtered over diatomaceous earth, and reevaporated in vacuo to yield the title product as an oil [16.5 g, contaminated with mineral oil from incompletely washed sodium hydride; pnmr/CDCl3 /delta: 0.67-1.0 and 1.03-1.4 (mineral oil), 1.4-1.83 (m, 4H), 3.03-3.72 (m, 6H), 4.10-4.43 (t, 2H)].
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[O:3]1[CH2:7][CH2:6][NH:5][C:4]1=[O:8].[Cl:9][CH2:10][CH2:11][CH2:12][CH2:13]Cl>CN(C)C=O>[Cl:9][CH2:10][CH2:11][CH2:12][CH2:13][N:5]1[CH2:6][CH2:7][O:3][C:4]1=[O:8] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Two
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Name
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Quantity
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8.7 g
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Type
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reactant
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Smiles
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O1C(NCC1)=O
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Name
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Quantity
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66 g
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Type
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reactant
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Smiles
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ClCCCCCl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 18 hours at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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was washed with pentane
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintaining the reaction temperature at 25°-30° C
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to an oil
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ADDITION
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Type
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ADDITION
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Details
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treated with activated carbon
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FILTRATION
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Type
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FILTRATION
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Details
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filtered over diatomaceous earth
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CUSTOM
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Type
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CUSTOM
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Details
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reevaporated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
